Cas no 54322-33-7 (Methanetrisulfonic acid)

• Product Name: Methanetrisulfonic acid
• CAS No: 54322-33-7
• MF: CH₄O₉S₃
• MW: 256.232057571411
• CID: 376398
• PubChem ID: 108576
• Update Time: 2025-04-19

Methanetrisulfonic acid Chemical and Physical Properties

Names and Identifiers

• Methanetrisulfonic acid
• Methanetrisulphonic acid
• 95ZKC6JHT8
• SCHEMBL727935
• NS00058368
• UNII-95ZKC6JHT8
• DTXSID50202693
• 54322-33-7
• EINECS 259-097-5
• NARPMWPOFWHFDX-UHFFFAOYSA-N

• Inchi： 1S/CH4O9S3/c2-11(3,4)1(12(5,6)7)13(8,9)10/h1H,(H,2,3,4)(H,5,6,7)(H,8,9,10)
• InChI Key： NARPMWPOFWHFDX-UHFFFAOYSA-N
• SMILES： S(C(S(=O)(=O)O)S(=O)(=O)O)(=O)(=O)O

Computed Properties

• Exact Mass: 255.90172
• Monoisotopic Mass: 255.901744
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 380
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 188
• XLogP3: -2.9

Experimental Properties

• Density: 2.536±0.06 g/cm3 (20 ºC 760 Torr),
• Refractive Index: 1.669
• Solubility: Soluble (999 g/l) (25 º C),
• PSA: 163.11